Cas no 1806034-71-8 (6-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-4-nitropyridine)

• Product Name: 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-4-nitropyridine
• CAS No: 1806034-71-8
• MF: C₈H₇ClF₂N₂O₃
• MW: 252.602587938309
• CID: 4895938
• Update Time: 2025-05-24

6-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-4-nitropyridine

• Inchi： 1S/C8H7ClF2N2O3/c1-16-8-6(7(10)11)5(13(14)15)2-4(3-9)12-8/h2,7H,3H2,1H3
• InChI Key： DGUOCRMIUKIKQR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)F)C(=N1)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-4-nitropyridine

6-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-4-nitropyridine: A Comprehensive Overview

The compound 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-4-nitropyridine, identified by the CAS No. 1806034-71-8, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-4-nitropyridine consists of a pyridine ring substituted with several functional groups: a chloromethyl group at position 6, a difluoromethyl group at position 3, a methoxy group at position 2, and a nitro group at position 4. These substituents significantly influence the compound's chemical reactivity, stability, and biological activity. Recent studies have highlighted the importance of such substituted pyridines in designing novel drugs and agrochemicals due to their ability to modulate enzyme activity and interact with biological targets.

One of the most notable aspects of this compound is its potential in the field of medicinal chemistry. Researchers have explored its role as a lead compound for developing new drug candidates targeting various diseases. For instance, studies have shown that the nitro group at position 4 can act as an electron-withdrawing group, enhancing the compound's ability to inhibit certain enzymes associated with cancer and inflammatory diseases. Additionally, the chloromethyl and difluoromethyl groups provide flexibility in modifying the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

In terms of synthesis, 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-4-nitropyridine is typically prepared through multi-step organic reactions involving nucleophilic substitution, oxidation, and coupling processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium catalysts in cross-coupling reactions has significantly improved the yield and purity of the final product.

The physical and chemical properties of this compound are also of great interest to researchers. Its solubility in various solvents, melting point, and thermal stability have been extensively characterized using modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and differential scanning calorimetry (DSC). These properties are crucial for determining its suitability in different applications, including its use as an intermediate in organic synthesis or as an active ingredient in formulated products.

Another area where 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-4-nitropyridine has shown promise is in agrochemistry. The compound's ability to act as a herbicide or insecticide has been explored in recent studies. Its unique combination of functional groups allows it to interfere with key biochemical pathways in pests while minimizing toxicity to non-target organisms. Field trials have demonstrated its effectiveness in controlling certain agricultural pests without adverse effects on crop health.

Beyond its direct applications, this compound serves as a valuable tool for fundamental research in organic chemistry. Its structure provides insights into the relationship between substituent effects and molecular behavior. For example, studies on its electronic properties have contributed to our understanding of how different substituents influence the reactivity of pyridine derivatives in various chemical transformations.

In conclusion, 6-(Chloromethyl)-3-(difluoromethyl)-2-methoxy-4-nitropyridine is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to agrochemical development. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing both scientific knowledge and practical innovations.